Cas no 1176-52-9 (Gramisterol)

• Product Name: Gramisterol
• CAS No: 1176-52-9
• Molecular Formula: C₂₉H₄₈O
• Molecular Weight: 412.69082
• CID: 182895
• PubChem ID: 5283640

Gramisterol Properties

Names and Identifiers

• Ergosta-7,24(28)-dien-3-ol,4-methyl-, (3b,4a,5a)-
• GRAMISTEROL
• 1176-52-9
• Ergosta-7,24(28)-dien-3-ol, 4-methyl-, (3beta,4alpha,5alpha)-
• Gramisterin
• (3S,4S,5S,9R,10S,13R,14R,17R)-4,10,13-trimethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• CHEBI:29107
• 4-alpha-Methyl-5-alpha-ergosta-7,24-dien-3-beta-ol
• 4alpha-methyl,24-methylene-cholest-7-en-3beta-ol
• Q27104062
• 4-Methylergosta-7,24(28)-dien-3-ol #
• 4.alpha.-Methyl-24-methylene-5.alpha.-cholest-7-en-3.beta.-ol
• 24-Methylene lophenol
• 4alpha-methyl-5alpha-ergosta-7,24-dien-3beta-ol
• (3beta,4alpha,5alpha)-4-Methylergosta-7,24(28)-dien-3-ol
• 4alpha-methyl-5alpha-ergosta-7,24(28)-dien-3beta-ol
• 4alpha.-Methyl-24-methylene-5alpha-cholest-7-en-3beta-ol
• (3beta,4alpha,5alpha)- 4-methyl-Ergosta-7,24(28)-dien-3-ol
• 4.alpha-Methylepisterol
• 4alpha-Methylepisterol
• Ergosta-7,24(28)-dien-3-ol, 4-methyl-, (3.beta.,4.alpha.,5.alpha.)-
• 24-methylidenelophenol
• 5.alpha.-Ergosta-7,24(28)-dien-3.beta.-ol, 4.alpha.-methyl-
• 4alpha-Methyl-24-methylene-5alpha-cholest-7-en-3beta-ol
• 49V26P6XPX
• DTXSID701318205
• 24-Methylenelophenol
• RSMKYRDCCSNYFM-AAGDOFLISA-N
• 24-methylene-Lophenol
• LMST01030100
• Lophenol, 24-methylene-
• (3S,4R,5S,9S,10R,13S,14R,17R)-4,10,13-TRIMETHYL-17-((2R)-6-METHYL-5-METHYLIDENE-HEPTAN-2-YL)-2,3,4,5,6,9,11,12,14,15,16,17-DODECAHYDRO-1H-CYCLOPENTA(A)PHENANTHREN-3-OL
• 4alpha.-methyl-5alpha-Ergosta-7,24(28)-dien-3beta.-ol
• 4alpha-Methyl-24-methylenecholest-7-en-3beta-ol

• InChIKey： RSMKYRDCCSNYFM-AAGDOFLISA-N
• Inchi： InChI=1S/C29H48O/c1-18(2)19(3)8-9-20(4)23-12-13-25-22-10-11-24-21(5)27(30)15-17-29(24,7)26(22)14-16-28(23,25)6/h10,18,20-21,23-27,30H,3,8-9,11-17H2,1-2,4-7H3/t20-,21+,23-,24+,25+,26+,27+,28-,29+/m1/s1
• SMILES： C[C@@H]1[C@@H](O)CC[C@@]2(C)[C@H]1CC=C1[C@@H]2CC[C@@]2(C)[C@H]1CC[C@@H]2[C@H](C)CCC(=C)C(C)C

Computed Properties

• Exact Mass: 412.37074
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 412.371
• Heavy Atom Count: 30
• Complexity: 689
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.8
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives